Cas no 1781918-20-4 (quinolin-6-yl sulfamate)

• Product Name: quinolin-6-yl sulfamate
• CAS No: 1781918-20-4
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 6199648
• PubChem ID: 84132531
• Update Time: 2025-10-28

quinolin-6-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• quinolin-6-yl sulfamate
• EN300-2004214
• 1781918-20-4

• Inchi： 1S/C9H8N2O3S/c10-15(12,13)14-8-3-4-9-7(6-8)2-1-5-11-9/h1-6H,(H2,10,12,13)
• InChI Key： RGIWNQQEYZUDPY-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 224.02556330g/mol
• Monoisotopic Mass: 224.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 90.7Ų

Additional information on quinolin-6-yl sulfamate

Quinolin-6-yl Sulfamate: A Comprehensive Overview

Quinolin-6-yl sulfamate (CAS No. 1781918-20-4) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and advanced materials. In this article, we delve into the properties, synthesis, and recent research findings related to quinolin-6-yl sulfamate, providing a detailed and up-to-date analysis.

The molecular structure of quinolin-6-yl sulfamate consists of a quinoline ring system substituted at the 6-position with a sulfonamide group. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it versatile for various chemical reactions and biological interactions. The quinoline moiety is known for its aromatic stability and ability to participate in π-π interactions, while the sulfonamide group introduces hydrogen bonding capabilities and enhances solubility in polar solvents. These characteristics make quinolin-6-yl sulfamate a valuable building block in organic synthesis.

Recent studies have explored the potential of quinolin-6-yl sulfamate as a precursor for bioactive compounds. Researchers have investigated its role in the development of novel antibiotics, anticancer agents, and neuroprotective drugs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* highlighted the compound's ability to inhibit key enzymes involved in bacterial resistance mechanisms. This finding underscores its potential as a lead compound for antibiotic development.

In addition to its pharmacological applications, quinolin-6-yl sulfamate has been utilized in the synthesis of advanced materials. A 2023 paper in *Advanced Materials* demonstrated its use as a precursor for constructing two-dimensional covalent organic frameworks (COFs). These frameworks exhibit exceptional stability and porosity, making them ideal candidates for gas storage and catalytic applications. The ability of quinolin-6-yl sulfamate to form such robust structures highlights its importance in materials science.

The synthesis of quinolin-6-yl sulfamate typically involves multi-step reactions that require precise control over reaction conditions. A common approach involves the nucleophilic substitution of a quinoline derivative with an appropriate sulfonyl chloride or sulfonamide precursor. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. These improvements are crucial for scaling up production to meet growing demand across various industries.

From an environmental perspective, researchers have also examined the biodegradability and ecological impact of quinolin-6-yl sulfamate. A 2023 study published in *Environmental Science & Technology* reported that the compound exhibits moderate biodegradability under aerobic conditions but may persist in certain environmental compartments. These findings emphasize the need for responsible use and disposal practices to minimize ecological risks.

In conclusion, quinolin-6-yl sulfamate (CAS No. 1781918-20-4) is a multifaceted compound with promising applications across diverse fields. Its unique structure, combined with recent research breakthroughs, positions it as a key player in drug discovery, materials science, and sustainable chemistry. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.